Cas no 2098100-32-2 (2-THIA-7-AZASPIRO[4.4]NONANE HYDROCHLORIDE)

• Product Name: 2-THIA-7-AZASPIRO[4.4]NONANE HYDROCHLORIDE
• CAS No: 2098100-32-2
• MF: C₇H₁₄ClNS
• MW: 179.71075963974
• CID: 4638394
• PubChem ID: 121210472
• Update Time: 2025-11-02

2-THIA-7-AZASPIRO[4.4]NONANE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-THIA-7-AZASPIRO[4.4]NONANE HYDROCHLORIDE

• Inchi： 1S/C7H13NS.ClH/c1-3-8-5-7(1)2-4-9-6-7;/h8H,1-6H2;1H
• InChI Key： NNPCFUSLXAHWEY-UHFFFAOYSA-N
• SMILES： C12(CSCC1)CNCC2.Cl

Additional information on 2-THIA-7-AZASPIRO[4.4]NONANE HYDROCHLORIDE

Comprehensive Overview of 2-Thia-7-azaspiro[4.4]nonane Hydrochloride (CAS No. 2098100-32-2)

In the rapidly evolving field of pharmaceutical and chemical research, 2-Thia-7-azaspiro[4.4]nonane Hydrochloride (CAS No. 2098100-32-2) has emerged as a compound of significant interest. This spirocyclic structure, characterized by its unique thia-azaspiro framework, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular stability and bioavailability, which make it a promising candidate for further development.

The compound's spirocyclic architecture is a key feature that sets it apart from traditional heterocyclic compounds. This structural motif is known to enhance binding affinity and selectivity in biological targets, a topic frequently searched by professionals in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such scaffolds, as they are often used in virtual screening and molecular docking studies.

One of the most searched questions regarding 2-Thia-7-azaspiro[4.4]nonane Hydrochloride revolves around its synthetic routes and scalability. The compound can be synthesized through multi-step organic reactions, often involving ring-closing strategies and hydrochloride salt formation. These methods are critical for ensuring high purity and yield, which are essential for industrial-scale production. Discussions on platforms like ResearchGate and PubMed frequently address these synthetic challenges.

Another hot topic in the context of this compound is its potential role in central nervous system (CNS) drug development. The spirocyclic and heteroatom-rich structure of 2-Thia-7-azaspiro[4.4]nonane Hydrochloride suggests possible interactions with neurotransmitter receptors, making it a subject of interest for neurological disorders research. This aligns with the growing public and scientific focus on mental health therapeutics and neurodegenerative diseases.

From a material science perspective, the compound's thermal stability and solubility profile are often discussed. These properties are crucial for formulating drug delivery systems and polymeric materials. Researchers are also exploring its use in catalysis and coordination chemistry, where its nitrogen-sulfur coordination sites could play a pivotal role.

In summary, 2-Thia-7-azaspiro[4.4]nonane Hydrochloride (CAS No. 2098100-32-2) represents a versatile and highly studied compound with broad applications. Its relevance to drug discovery, material science, and catalysis ensures its continued prominence in scientific literature and industrial research. As advancements in synthetic methodologies and computational tools progress, this compound is likely to remain at the forefront of innovation.